77-57-6

1-Phenylcyclopentanecarbonitrile

In Stock

• CAS RN:
• 77-57-6

• Formula:
• C12H13N

• InChI:
• InChI=1S/C12H13N/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2

• InChIKey:
• GDXMFFGTPGAGGX-UHFFFAOYSA-N

• 1-Phenylcyclopentanecarbonitrile is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.

Isotetrandrine

In Stock

• CAS RN:
• 477-57-6

• Formula:
• C38H42N2O6

• InChI:
• InChI=1S/C38H42N2O6/c1-39-15-13-25-20-32(42-4)34-22-28(25)29(39)17-23-7-10-27(11-8-23)45-33-19-24(9-12-31(33)41-3)18-30-36-26(14-16-40(30)2)21-35(43-5)37(44-6)38(36)46-34/h7-12,19-22,29-30H,13-18H2,1-6H3/t29-,30+/m0/s1

• InChIKey:
• WVTKBKWTSCPRNU-XZWHSSHBSA-N

• Cytoplasmic phospholipase A2 (PLA2) inhibitor. Also shown to inhibit α1 adrenoceptor (Ki = 1.6 μM). Cell-permeable. Active in vivo.
  Isotetrandrine, also known as isosinomenine a or NSC 97338, belongs to the class of organic compounds known as lignans, neolignans and related compounds. These are plant products of low molecular weight formed primarily from oxidative coupling of two p-propylphenol moieties. They can also be described as micromolecules with two phenylpropanoid units coupled together. They can be attached in various manners, like C5-C5', C8-C8'. Most known natural lignans are oxidized at C9 and C9´ and, based upon the way in which oxygen is incorporated into the skeleton and on the cyclization patterns, a wide range of lignans of very different structural types can be formed. Isotetrandrine exists as a solid and is considered to be practically insoluble (in ...

6-Hydroxy-6-methylheptan-2-one

Usually In Stock

• CAS RN:
• 5077-57-6

• Formula:
• C8H16O2

• InChI:
• InChI=1S/C8H16O2/c1-7(9)5-4-6-8(2,3)10/h10H,4-6H2,1-3H3

• InChIKey:
• BDKJAPPUGXLAHC-UHFFFAOYSA-N

• 6-Hydroxy-6-methylheptan-2-one is a useful research compound. Its molecular formula is C8H16O2 and its molecular weight is 144.21 g/mol. The purity is usually 95%.

ethyl 8-bromo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate

In Stock

• CAS RN:
• 63277-57-6

• Formula:
• C14H15BrN2O2

• InChI:
• InChI=1S/C14H15BrN2O2/c1-2-19-14(18)17-6-5-13-11(8-17)10-7-9(15)3-4-12(10)16-13/h3-4,7,16H,2,5-6,8H2,1H3

• InChIKey:
• MHGMMWXVHWEKHX-UHFFFAOYSA-N

• Ethyl 8-bromo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate is a useful research compound. Its molecular formula is C14H15BrN2O2 and its molecular weight is 323.19. The purity is usually 95%.

2,4,6-Triisopropylbenzenesulfonic acid

In Stock

• CAS RN:
• 63877-57-6

• Formula:
• C15H24O3S

• InChI:
• InChI=1S/C15H24O3S/c1-9(2)12-7-13(10(3)4)15(19(16,17)18)14(8-12)11(5)6/h7-11H,1-6H3,(H,16,17,18)

• InChIKey:
• YHGKEORTCHVBQH-UHFFFAOYSA-N

• 2,4,6-Triisopropylbenzenesulfonic acid is a useful research compound. Its molecular formula is C15H24O3S and its molecular weight is 284.4 g/mol. The purity is usually 95%.

5-Amino-1,2-dimethyl-4-nitroimidazole

Usually In Stock

• CAS RN:
• 21677-57-6

• Formula:
• C5H8N4O2

• InChI:
• InChI=1S/C5H8N4O2/c1-3-7-5(9(10)11)4(6)8(3)2/h6H2,1-2H3

• InChIKey:
• OZTQSPSXMMGTPY-UHFFFAOYSA-N

• 5-Amino-1,2-dimethyl-4-nitroimidazole is a useful research compound. Its molecular formula is C5H8N4O2 and its molecular weight is 156.14 g/mol. The purity is usually 95%.

Eisenin

In Stock

• CAS RN:
• 21477-57-6

• Formula:
• C13H20N4O6

• InChI:
• InChI=1S/C13H20N4O6/c1-6(13(22)23)15-11(20)8(2-4-9(14)18)17-12(21)7-3-5-10(19)16-7/h6-8H,2-5H2,1H3,(H2,14,18)(H,15,20)(H,16,19)(H,17,21)(H,22,23)

• InChIKey:
• VIPNGHPLCAMVEB-FXQIFTODSA-N

• Eisenin is isolated from brown marine algae, Eisenia bicyclis Setchell;  shows activity as a biological response modifier.

4-(Ethoxymethoxy)-1,1,2,3,3-pentamethyloctahydro-1H-indene

• CAS RN:
• 924277-57-6

• Formula:
• C17H32O2

• InChI:
• InChI=1S/C17H32O2/c1-7-18-11-19-14-10-8-9-13-15(14)17(5,6)12(2)16(13,3)4/h12-15H,7-11H2,1-6H3

• InChIKey:
• NKRBSPQKLYSZRM-UHFFFAOYSA-N

• 4-(Ethoxymethoxy)-1,1,2,3,3-pentamethyloctahydro-1H-indene is a useful research compound. Its molecular formula is C17H32O2 and its molecular weight is 268.4 g/mol. The purity is usually 95%.

Ethyl 8-(3-nitrophenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898777-57-6

• Formula:
• C16H21NO5

• InChI:
• InChI=1S/C16H21NO5/c1-2-22-16(19)11-6-4-3-5-10-15(18)13-8-7-9-14(12-13)17(20)21/h7-9,12H,2-6,10-11H2,1H3

• InChIKey:
• DMROQKSPOGJSSL-UHFFFAOYSA-N

• Ethyl 8-(3-nitrophenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C16H21NO5 and its molecular weight is 307.34 g/mol. The purity is usually 95%.

methyl 2-[[(Z)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enoyl]amino]benzoate

Usually In Stock

• CAS RN:
• 380477-57-6

• Formula:
• C27H24N2O5

• InChI:
• InChI=1S/C27H24N2O5/c1-18-8-10-19(11-9-18)17-34-24-13-12-20(15-25(24)32-2)14-21(16-28)26(30)29-23-7-5-4-6-22(23)27(31)33-3/h4-15H,17H2,1-3H3,(H,29,30)/b21-14-

• InChIKey:
• OUUKHPMIKDEIBO-UHFFFAOYSA-N

• Methyl 2-[[(Z)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enoyl]amino]benzoate is a useful research compound. Its molecular formula is C27H24N2O5 and its molecular weight is 456.498. The purity is usually 95%.

Prop-2-yn-1-yl pyrrolidine-1-carboxylate

• CAS RN:
• 123477-57-6

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h1H,3-7H2

• InChIKey:
• JRTVUTADKUCKKX-UHFFFAOYSA-N

• Prop-2-yn-1-yl pyrrolidine-1-carboxylate, also known as Prop-2-yn-1-yl pyrrolidine-1-carboxylate, is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.

4-Methyl-2-(2-oxopiperidin-1-yl)pentanoic acid

In Stock

• CAS RN:
• 1218277-57-6

• Formula:
• C11H19NO3

• InChI:
• InChI=1S/C11H19NO3/c1-8(2)7-9(11(14)15)12-6-4-3-5-10(12)13/h8-9H,3-7H2,1-2H3,(H,14,15)

• InChIKey:
• LAOWICUCZUETCI-UHFFFAOYSA-N

• 4-Methyl-2-(2-oxopiperidin-1-yl)pentanoic acid is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.27 g/mol. The purity is usually 95%.

1-[4-(Oxolan-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one

In Stock

• CAS RN:
• 1182977-57-6

• Formula:
• C12H20N2O2

• InChI:
• InChI=1S/C12H20N2O2/c1-2-12(15)14-7-5-13(6-8-14)10-11-4-3-9-16-11/h2,11H,1,3-10H2

• InChIKey:
• QGLONKSTCBGKJD-UHFFFAOYSA-N

• 1-[4-(Oxolan-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C12H20N2O2 and its molecular weight is 224.304. The purity is usually 95%.

3-(3,4-dichlorophenyl)-1-(tetrahydro-2H-pyran-4-yl)-1-(thiophen-2-ylmethyl)urea

In Stock

• CAS RN:
• 1797077-57-6

• Formula:
• C17H18Cl2N2O2S

• InChI:
• InChI=1S/C17H18Cl2N2O2S/c18-15-4-3-12(10-16(15)19)20-17(22)21(11-14-2-1-9-24-14)13-5-7-23-8-6-13/h1-4,9-10,13H,5-8,11H2,(H,20,22)

• InChIKey:
• KXYCPVDRUQROTH-UHFFFAOYSA-N

• 3-(3,4-dichlorophenyl)-1-(tetrahydro-2H-pyran-4-yl)-1-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C17H18Cl2N2O2S and its molecular weight is 385.3. The purity is usually 95%.

2-(2,5-dioxopyrrolidin-1-yl)-N-(2-methoxy-2-(o-tolyl)ethyl)acetamide

In Stock

• CAS RN:
• 1797877-57-6

• Formula:
• C16H20N2O4

• InChI:
• InChI=1S/C16H20N2O4/c1-11-5-3-4-6-12(11)13(22-2)9-17-14(19)10-18-15(20)7-8-16(18)21/h3-6,13H,7-10H2,1-2H3,(H,17,19)

• InChIKey:
• ZLNXOGUCVRPYAH-UHFFFAOYSA-N

• 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-methoxy-2-(o-tolyl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H20N2O4 and its molecular weight is 304.346. The purity is usually 95%.

N-(4-cyanothian-4-yl)-2,3-dimethylbenzamide

Usually In Stock

• CAS RN:
• 2094177-57-6

• Formula:
• C15H18N2OS

• InChI:
• InChI=1S/C15H18N2OS/c1-11-4-3-5-13(12(11)2)14(18)17-15(10-16)6-8-19-9-7-15/h3-5H,6-9H2,1-2H3,(H,17,18)

• InChIKey:
• BIOUFCADGFHOKN-UHFFFAOYSA-N

• N-(4-cyanothian-4-yl)-2,3-dimethylbenzamide is a useful research compound. Its molecular formula is C15H18N2OS and its molecular weight is 274.38. The purity is usually 95%.

N-(2-Methoxyethyl)-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361877-57-6

• Formula:
• C13H21N3O2

• InChI:
• InChI=1S/C13H21N3O2/c1-6-13(17)16(7-8-18-5)9-12-10(2)14-15(4)11(12)3/h6H,1,7-9H2,2-5H3

• InChIKey:
• ILTWVHRDBURPMZ-UHFFFAOYSA-N

• N-(2-Methoxyethyl)-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H21N3O2 and its molecular weight is 251.33. The purity is usually 95%.

N-[1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1174877-57-6

• Formula:
• C18H12ClF4N5OS

• InChI:
• InChI=1S/C18H12ClF4N5OS/c1-27-17-10(15(26-27)18(21,22)23)5-14(30-17)16(29)25-9-6-24-28(7-9)8-11-12(19)3-2-4-13(11)20/h2-7H,8H2,1H3,(H,25,29)

• InChIKey:
• GSQQSEUCLRPJHY-UHFFFAOYSA-N

• N-[1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H12ClF4N5OS and its molecular weight is 457.8 g/mol. The purity is usually 95%.

3-Cyclopentyl-1-methyl-1-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]urea

Usually In Stock

• CAS RN:
• 2379977-57-6

• Formula:
• C20H24N8O

• InChI:
• InChI=1S/C20H24N8O/c1-26(20(29)22-15-6-2-3-7-15)16-12-27(13-16)18-9-8-17-23-24-19(28(17)25-18)14-5-4-10-21-11-14/h4-5,8-11,15-16H,2-3,6-7,12-13H2,1H3,(H,22,29)

• InChIKey:
• RKODNNKHGWENGA-UHFFFAOYSA-N

• 3-Cyclopentyl-1-methyl-1-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]urea is a useful research compound. Its molecular formula is C20H24N8O and its molecular weight is 392.467. The purity is usually 95%.